Cas no 2143581-43-3 (2-Bromo-5-pyrimidin-2-ylpyrazine)

• Product Name: 2-Bromo-5-pyrimidin-2-ylpyrazine
• CAS No: 2143581-43-3
• MF: C₈H₅BrN₄
• MW: 237.056099653244
• CID: 5462757
• Update Time: 2025-05-20

2-Bromo-5-pyrimidin-2-ylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-pyrimidin-2-ylpyrazine
• 2-bromo-5-(pyrimidin-2-yl)pyrazine
• Z2824351488

• Inchi： 1S/C8H5BrN4/c9-7-5-12-6(4-13-7)8-10-2-1-3-11-8/h1-5H
• InChI Key： BGZNWTNTXVPABR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=N1)C1N=CC=CN=1

Computed Properties

• Exact Mass: 235.96976 g/mol
• Monoisotopic Mass: 235.96976 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 237.06
• XLogP3: 0.8
• Topological Polar Surface Area: 51.6

Additional information on 2-Bromo-5-pyrimidin-2-ylpyrazine

Introduction to 2-Bromo-5-pyrimidin-2-ylpyrazine (CAS No. 2143581-43-3)

2-Bromo-5-pyrimidin-2-ylpyrazine, identified by the Chemical Abstracts Service Number (CAS No.) 2143581-43-3, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazine and pyrimidine families, which are well-documented for their versatile biological activities and structural utility in drug design. The presence of both bromine and pyrimidine substituents in its molecular framework enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The structural motif of 2-Bromo-5-pyrimidin-2-ylpyrazine consists of a pyrazine ring fused with a pyrimidine ring, connected at the 2-position of the pyrazine and the 5-position of the pyrimidine. This configuration allows for diverse functionalization possibilities, enabling chemists to explore various derivatives with tailored properties. The bromine atom at the 2-position serves as a reactive handle for further chemical transformations, such as Suzuki-Miyaura cross-coupling reactions, which are widely employed in constructing complex molecular architectures.

In recent years, 2-Bromo-5-pyrimidin-2-ylpyrazine has been extensively studied for its potential applications in medicinal chemistry. Its scaffold is reminiscent of several bioactive molecules that have shown promise in preclinical and clinical trials. For instance, derivatives of pyrazine-pyrimidine hybrids have been investigated for their antimicrobial, antiviral, and anticancer properties. The brominated variant, in particular, has been explored as a key building block in the synthesis of kinase inhibitors, which are critical targets in oncology research.

One of the most compelling aspects of 2-Bromo-5-pyrimidin-2-ylpyrazine is its role in developing small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often implicated in diseases such as cancer and inflammation. By designing molecules that disrupt these interactions, researchers aim to modulate disease pathways effectively. The pyrimidine-pyrazine core has been shown to mimic natural ligands that bind to PPIs, providing a rational basis for its therapeutic potential.

Recent advancements in computational chemistry have further enhanced the utility of 2-Bromo-5-pyrimidin-2-ylpyrazine. Molecular modeling studies have identified optimal binding poses for this compound with various protein targets, guiding the design of more potent and selective inhibitors. These studies often rely on high-throughput virtual screening (HTVS) to rapidly evaluate large libraries of compounds for their binding affinity. The bromine substituent plays a crucial role in these interactions by facilitating hydrogen bonding or hydrophobic interactions with the target protein.

The agrochemical industry has also recognized the value of 2-Bromo-5-pyrimidin-2-ylpyrazine as a precursor for developing novel pesticides and herbicides. Pyrazine-pyrimidine derivatives have demonstrated efficacy against a range of pests by interfering with essential metabolic pathways. The reactivity introduced by the bromine atom allows for further modifications that can enhance bioavailability and environmental stability, making it an attractive candidate for crop protection applications.

In conclusion, 2-Bromo-5-pyrimidin-2-ylpyrazine (CAS No. 2143581-43-3) represents a versatile and promising compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new biological activities and synthetic methodologies, the importance of this compound is expected to grow further, driving innovation in drug discovery and crop protection strategies.